Cas no 1174852-26-6 (5-methyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propyl)-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propyl)-1H-pyrazol-3-amine
• CAS No: 1174852-26-6
• MF: C₁₄H₂₂N₆
• MW: 274.364681720734
• MDL: MFCD12405282
• CID: 3159785
• PubChem ID: 45602154
• Update Time: 2025-10-30

5-methyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)prop yl]-1H-pyrazol-3-amine
• 5-methyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propyl)-1H-pyrazol-3-amine
• EN300-232242
• CS-0295814
• 5-methyl-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)propyl]pyrazol-3-amine
• 5-METHYL-1-(1-{5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL}PROPYL)PYRAZOL-3-AMINE
• 5-methyl-1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)propyl]-1H-pyrazol-3-amine
• 5-Methyl-1-(1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)propyl)-1H-pyrazol-3-amine
• 5-methyl-1-(1-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propyl)-1H-pyrazol-3-amine
• ZWB85226
• STK510363
• AKOS005169104
• 5-Methyl-1-(1-(6,7,8,9-tetrahydro-5h-[1,2,4]triazolo[4,3-a]azepin-3-yl)propyl)-1,2-dihydro-3h-pyrazol-3-imine
• 1174852-26-6

• MDL： MFCD12405282
• Inchi： 1S/C14H22N6/c1-3-11(20-10(2)9-12(15)18-20)14-17-16-13-7-5-4-6-8-19(13)14/h9,11H,3-8H2,1-2H3,(H2,15,18)
• InChI Key： XPASYKRTTCTJMN-UHFFFAOYSA-N
• SMILES： N12C(CCCCC1)=NN=C2C(CC)N1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 274.19059473Da
• Monoisotopic Mass: 274.19059473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 5-methyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propyl)-1H-pyrazol-3-amine

Research Brief on 5-methyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propyl)-1H-pyrazol-3-amine (CAS: 1174852-26-6)

Recent studies have highlighted the potential of 5-methyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propyl)-1H-pyrazol-3-amine (CAS: 1174852-26-6) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazoloazepine-pyrazole hybrid structure, has garnered attention for its potential applications in targeting specific biological pathways, particularly in the context of neurological disorders and inflammatory diseases.

The synthesis and characterization of this compound have been detailed in recent publications, emphasizing its robust chemical stability and favorable pharmacokinetic properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the compound. Preliminary in vitro studies have demonstrated its high affinity for certain kinase targets, suggesting its utility as a selective inhibitor.

In vivo studies have further explored the therapeutic potential of 5-methyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propyl)-1H-pyrazol-3-amine. Animal models of neuroinflammation and neurodegenerative diseases have shown significant reduction in pathological markers following treatment with this compound. These findings are supported by mechanistic studies indicating its role in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in inflammatory responses.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its selectivity and efficacy. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development.

In conclusion, 5-methyl-1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propyl)-1H-pyrazol-3-amine represents a significant advancement in the search for novel therapeutic agents. Its unique chemical scaffold and biological activity profile position it as a valuable tool for further research and potential clinical applications. Continued investigation into its mechanisms of action and therapeutic potential will be crucial in translating these findings into tangible medical benefits.